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Compound of Interest

Compound Name: Trazodone-4,4'-Dimer

Cat. No.: B8820939

For Immediate Release

This in-depth technical guide provides a comprehensive overview of the Trazodone-4,4'-
Dimer, a known impurity and degradation product of the antidepressant drug Trazodone.
Aimed at researchers, scientists, and drug development professionals, this document
consolidates available information on its chemical properties, commercial availability, analytical
methodologies for its identification and quantification, and its likely formation pathways.

Introduction to Trazodone-4,4'-Dimer

Trazodone is a widely prescribed antidepressant medication. As with any pharmaceutical
compound, the presence of impurities can impact its safety and efficacy. The Trazodone-4,4'-
Dimer is a significant impurity that can arise during the synthesis or degradation of Trazodone,
particularly through photodegradation.[1][2] Robust analytical methods are crucial for the
detection and quantification of this and other impurities to ensure the quality and safety of
Trazodone formulations.

Chemical Properties and Availability

The Trazodone-4,4'-Dimer is a complex molecule formed from two Trazodone units. Its
chemical identity has been established through various analytical techniques.
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Property Value

2,2'-(((ethane-1,1-diylbis(3-chloro-4,1-
phenylene))bis(piperazine-4,1-diyl))bis(propane-

IUPAC Name ] ) ] o
3,1-diyl))bis([3][4][5]triazolo[4,3-a]pyridin-3(2H)-
one)

CAS Number 2727463-29-6

Molecular Formula C40H46CI2N1002

Molecular Weight 769.77 g/mol

Table 1: Chemical and Physical Properties of Trazodone-4,4'-Dimer

The reference standard for Trazodone-4,4'-Dimer is not typically available as a stock item but
can be acquired through custom synthesis from several specialized chemical suppliers.
Researchers requiring this standard for analytical method development, validation, or
toxicological studies should contact these suppliers for a custom quotation.

Table 2: Sourcing Information for Trazodone-4,4'-Dimer Reference Standard

Supplier Availability Notes
) Provides a Certificate of
LGC Standards Custom Synthesis )
Analysis.
Pharmaffiliates Custom Synthesis Listed as a Trazodone impurity.
) o ) Accompanied by a Certificate
Simson Pharma Limited Custom Synthesis )
of Analysis.
) Specializes in synthetic
Opulent Pharma Custom Synthesis ] ]
organic chemistry.
] ) Listed under impurity
Chemicea Custom Synthesis

standards.

Formation Pathway: Photodegradation of Trazodone
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Scientific evidence strongly suggests that the Trazodone-4,4'-Dimer is a product of
Trazodone's degradation under photolytic stress.[1][2] Forced degradation studies, a critical
component of drug development, have shown that when a solution of Trazodone is exposed to
UV light, several degradation products are formed, including isomeric forms of the dimer.[1]
This indicates that light sensitivity is a key factor in the stability of Trazodone and highlights the
importance of appropriate storage and handling of the drug product.

Likely Formation Pathway of Trazodone-4,4'-Dimer

Trazodone-4,4'-Dimer

S (and other isomers)
: UV Light Exposure .
Trazodone Solution . Photodegradation
(Photolytic Stress) —

Other Degradation
Products

Click to download full resolution via product page

Figure 1: Proposed formation of Trazodone-4,4'-Dimer via photodegradation.

Experimental Protocols for Analysis

The identification and quantification of Trazodone-4,4'-Dimer in pharmaceutical samples
require sensitive and specific analytical methods. A validated Ultra-High-Performance Liquid
Chromatography (UHPLC) method coupled with mass spectrometry is a powerful technique for
this purpose.

UHPLC Method for Separation of Trazodone and Its
Degradation Products

The following method has been adapted from published research on the analysis of Trazodone
and its photolytic degradation products.[1]

Table 3: UHPLC Method Parameters
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Parameter Condition

Column Acquity UPLC CSH C18 (100 x 2.1 mm, 1.7 um)

Mobile Phase A 10 mM Ammonium Acetate (pH 8.5)

Mobile Phase B Methanol

Gradient A time-based gradient from high aqueous to
high organic content

Flow Rate 0.25 mL/min

Detection PDA detector and/or Mass Spectrometer

Mass Spectrometry and NMR for Identification and
Structural Elucidation

For the definitive identification of the Trazodone-4,4'-Dimer, high-resolution mass
spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential.

e Quadrupole Time-of-Flight Tandem Mass Spectrometry (QTOF-MS/MS): This technique
provides accurate mass measurements of the parent ion and its fragments, which is crucial
for confirming the molecular formula and proposing a structure.[1]

e Proton and Carbon NMR (*H and 3C NMR): Following isolation of the dimer by techniques
such as preparative HPLC, NMR spectroscopy is used to elucidate the precise chemical
structure and connectivity of the atoms in the molecule.[1]
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Analytical Workflow for Trazodone-4,4'-Dimer
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Figure 2: A typical analytical workflow for the identification of Trazodone-4,4'-Dimer.
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Signaling Pathways of Trazodone (Parent
Compound)

As of the date of this guide, there is no publicly available information on the specific biological
activity or signaling pathways of the Trazodone-4,4'-Dimer itself. As an impurity, its primary
relevance is in the context of pharmaceutical quality and safety, with a focus on its potential
toxicity rather than therapeutic effect.

For context, the parent compound, Trazodone, has a well-characterized mechanism of action. It
is a serotonin antagonist and reuptake inhibitor (SARI). Its therapeutic effects are believed to
be mediated through its interaction with serotonin (5-HT) and adrenergic receptors.

Simplified Signaling Pathways of Trazodone
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Figure 3: Overview of Trazodone's primary mechanisms of action.

Conclusion
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The Trazodone-4,4'-Dimer is a critical impurity to monitor in the development and
manufacturing of Trazodone. Its formation, primarily through photodegradation, underscores
the need for careful handling and storage of the drug. The analytical methods outlined in this
guide provide a robust framework for the detection, identification, and quantification of this
impurity, ensuring the quality and safety of Trazodone products. Further research into the
potential toxicological profile of the Trazodone-4,4'-Dimer is warranted to fully understand its
impact on patient safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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